Cas no 2680705-93-3 (8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one)

• Product Name: 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one
• CAS No: 2680705-93-3
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• CID: 5647090
• PubChem ID: 165906651
• Update Time: 2025-06-20

8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one Chemical and Physical Properties

Names and Identifiers

• 2680705-93-3
• 8-imino-8lambda6-thia-2-azaspiro[4.5]decan-8-one
• EN300-28271695
• 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one

• Inchi： 1S/C8H16N2OS/c9-12(11)5-2-8(3-6-12)1-4-10-7-8/h9-10H,1-7H2
• InChI Key： VKFKNOFZAZWUGF-UHFFFAOYSA-N
• SMILES： S1(CCC2(CNCC2)CC1)(=N)=O

Computed Properties

• Exact Mass: 188.09833431g/mol
• Monoisotopic Mass: 188.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.3Ų

Additional information on 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one

Introduction to 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one (CAS No: 2680705-93-3)

8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one, identified by its Chemical Abstracts Service (CAS) number 2680705-93-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic molecule features a unique combination of nitrogen, sulfur, and oxygen atoms, arranged in a rigid spiro framework, which contributes to its distinct chemical and biological properties. The presence of an imine group and a thiazole ring within the molecule suggests potential applications in the design of novel bioactive agents, particularly those targeting enzyme inhibition or modulation of cellular signaling pathways.

The molecular structure of 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one can be described as a spirocyclic system consisting of two fused rings: a five-membered thiazole ring and a seven-membered decane ring. The spiro connection occurs at the carbon atoms adjacent to the imine functionality, creating a rigid scaffold that may enhance binding affinity to biological targets. This structural motif is reminiscent of several known pharmacophores that have demonstrated efficacy in various therapeutic contexts, including anti-inflammatory, anticancer, and antimicrobial applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one with potential biological targets. Studies suggest that the compound may interact with enzymes such as kinases or proteases through its imine and thiazole moieties, which are known to participate in hydrogen bonding and hydrophobic interactions. These interactions could lead to the development of inhibitors with high selectivity and potency against disease-causing proteins.

In addition to its enzymatic interactions, the structural features of 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one make it an attractive candidate for further exploration in drug discovery. The spirocyclic core provides rigidity, which can improve pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the presence of both nitrogen and sulfur atoms offers multiple sites for functionalization, allowing chemists to tailor the molecule’s properties for specific biological activities.

One area of particular interest is the potential application of 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic infections, making them attractive therapeutic targets. The compound’s ability to interact with key inflammatory mediators or signaling proteins could lead to novel treatments that offer improved efficacy and reduced side effects compared to existing therapies.

Another promising application lies in cancer research. Cancer cells often exhibit dysregulated signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one, researchers aim to develop treatments that selectively inhibit cancer cell proliferation while sparing healthy cells. Preliminary studies have shown that structurally similar compounds can disrupt cancer cell signaling networks, suggesting that further investigation into this spirocyclic scaffold could yield valuable anticancer agents.

The synthesis of 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise construction to maintain the correct stereochemistry, which is critical for biological activity. However, recent advances in transition metal-catalyzed reactions have provided new tools for constructing complex heterocycles efficiently. These methods may enable the scalable synthesis of 2680705-93-3, facilitating further biological evaluation.

As research continues to uncover new applications for 8-imino-8lambda6-thia-2-azaspiro4.5decan-8-one, collaborations between medicinal chemists, biochemists, and computational scientists will be essential for translating laboratory findings into clinical reality. By leveraging interdisciplinary approaches, researchers can accelerate the discovery process and bring novel therapeutic agents to patients who need them most.

In conclusion, 2680705-93-3 represents a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique spirocyclic framework, combined with functional groups such as the imine and thiazole moieties, positions it as a valuable scaffold for drug discovery efforts. As our understanding of biological pathways continues to evolve, compounds like *8-imino-* *-*thia-* *spiro*-molecules* will play an increasingly important role in developing innovative treatments for human disease.